Cas no 956109-55-0 ((3S)-3-amino-1-methyl-pyrrolidin-2-one;hydrochloride)

(3S)-3-Amino-1-methyl-pyrrolidin-2-one hydrochloride is a chiral pyrrolidinone derivative with significant utility in pharmaceutical and synthetic chemistry. Its stereospecific (S)-configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and drug development. The hydrochloride salt enhances stability and solubility, facilitating handling and formulation. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly for CNS-targeting agents and enzyme inhibitors. Its rigid pyrrolidinone scaffold contributes to conformational constraint, improving binding affinity in receptor-ligand interactions. The product is characterized by consistent quality, precise stereochemistry, and compatibility with standard synthetic protocols, making it a reliable choice for research and industrial applications requiring chiral amine precursors.

(3S)-3-amino-1-methyl-pyrrolidin-2-one;hydrochloride structure

956109-55-0 structure

Product Name:(3S)-3-amino-1-methyl-pyrrolidin-2-one;hydrochloride

CAS No:956109-55-0

MF:C₅H₁₁ClN₂O

MW:150.606640100479

MDL:MFCD18910606

CID:1123074

PubChem ID:51358285

Update Time:2025-06-08

(3S)-3-amino-1-methyl-pyrrolidin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

- (3S)-3-amino-1-methyl-2-Pyrrolidinone hydrochloride
- (3S)-3-amino-1-methyl-pyrrolidin-2-one;hydrochloride
- (S)-3-Amino-1-methyl-pyrrolidin-2-one hydrochloride
- (S)-3-amino-1-methylpyrrolidin-2-one hydrochloride
- AKOS015898151
- (3S)-3-amino-1-methylpyrrolidin-2-one;hydrochloride
- SCHEMBL2113044
- (3S)-3-AMINO-1-METHYLPYRROLIDIN-2-ONE HYDROCHLORIDE
- EN300-7611730
- 956109-55-0
- QRQPGSHDPDMQIE-WCCKRBBISA-N
- DB-236490
- MDL： MFCD18910606
- Inchi： 1S/C5H10N2O.ClH/c1-7-3-2-4(6)5(7)8;/h4H,2-3,6H2,1H3;1H/t4-;/m0./s1
- InChI Key： QRQPGSHDPDMQIE-WCCKRBBISA-N
- SMILES： Cl.O=C1[C@H](CCN1C)N

Computed Properties

Exact Mass: 150.0559907g/mol
Monoisotopic Mass: 150.0559907g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 113
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.3Å²

(3S)-3-amino-1-methyl-pyrrolidin-2-one;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1123170-100mg	(S)-3-Amino-1-methyl-pyrrolidin-2-one hydrochloride	956109-55-0	95%	100mg	$345	2023-05-18
eNovation Chemicals LLC	Y1123170-250mg	(S)-3-Amino-1-methyl-pyrrolidin-2-one hydrochloride	956109-55-0	95%	250mg	$530	2023-05-18
eNovation Chemicals LLC	Y1123170-500mg	(S)-3-Amino-1-methyl-pyrrolidin-2-one hydrochloride	956109-55-0	95%	500mg	$880	2023-05-18
eNovation Chemicals LLC	Y1123170-1g	(S)-3-Amino-1-methyl-pyrrolidin-2-one hydrochloride	956109-55-0	95%	1g	$1585	2023-05-18
eNovation Chemicals LLC	Y1123170-5g	(S)-3-Amino-1-methyl-pyrrolidin-2-one hydrochloride	956109-55-0	95%	5g	$5610	2023-05-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3885-1-100MG	(3S)-3-amino-1-methyl-pyrrolidin-2-one;hydrochloride	956109-55-0	95%	100MG	￥ 963.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3885-1-250MG	(3S)-3-amino-1-methyl-pyrrolidin-2-one;hydrochloride	956109-55-0	95%	250MG	￥ 1,537.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3885-1-500MG	(3S)-3-amino-1-methyl-pyrrolidin-2-one;hydrochloride	956109-55-0	95%	500MG	￥ 2,560.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3885-1-1G	(3S)-3-amino-1-methyl-pyrrolidin-2-one;hydrochloride	956109-55-0	95%	1g	￥ 3,841.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ3885-1-5G	(3S)-3-amino-1-methyl-pyrrolidin-2-one;hydrochloride	956109-55-0	95%	5g	￥ 11,523.00	2023-04-12